Cas no 19781-14-7 (2-Octanone,3,5-dimethyl-)
2-Octanone,3,5-dimethyl- structure
Product Name:2-Octanone,3,5-dimethyl-
CAS No:19781-14-7
MF:C10H20O
MW:156.265203475952
CID:123757
PubChem ID:537874
Update Time:2025-04-18
2-Octanone,3,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Octanone,3,5-dimethyl-
- 3,5-DIMETHYL-2-OCTANONE
- 3,5-dimethyloctan-2-one
- 2-Octanone,3,5-dimethyl
- 3,5-Dimethyl-2-octanon
- 2-Octanone, 3,5-dimethyl-
- 19781-14-7
- HSMZFNPREAWEOC-UHFFFAOYSA-N
- AKOS011548930
- SCHEMBL1784139
- FT-0724883
- DTXSID70337012
-
- Inchi： 1S/C10H20O/c1-5-6-8(2)7-9(3)10(4)11/h8-9H,5-7H2,1-4H3
- InChI Key： HSMZFNPREAWEOC-UHFFFAOYSA-N
- SMILES： O=C(C)C(C)CC(C)CCC
Computed Properties
- Exact Mass: 156.15100
- Monoisotopic Mass: 156.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 3.03780
2-Octanone,3,5-dimethyl- Customs Data
- HS CODE：2914190090
- Customs Data：
China Customs Code:
2914190090Overview:
2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2-Octanone,3,5-dimethyl- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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